(Z)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-(methylsulfonyl)piperidine-3-carboxamide

• IUPAC Name: N-(3-methyl-1,3-benzothiazol-2-ylidene)-1-methylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H19N3O3S2/c1-17-12-7-3-4-8-13(12)22-15(17)16-14(19)11-6-5-9-18(10-11)23(2,20)21/h3-4,7-8,11H,5-6,9-10H2,1-2H3
• InChI Key: NFRYBTQFFXYVGS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2SC1=NC(=O)C3CCCN(C3)S(=O)(=O)C
• Molecular Formula: C15H19N3O3S2
• Molecular Weight: 353.5 g/mol

Description

(Z)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-(methylsulfonyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C15H19N3O3S2 and its molecular weight is 353.46. The purity is usually 95%.
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Scientific Research Applications

Removal of Heavy Metals

Research by Zargoosh et al. (2015) explores the use of related thiazole derivatives in environmental applications. They synthesized N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide (DPD) and used it to create a novel magnetic nanoadsorbent. This material effectively removed Zn2+ and Cd2+ ions from industrial wastes, showing potential for environmental cleanup and waste management applications (Zargoosh, Sohrabi, Abdolmaleki, & Firouz, 2015).

Antihypertensive Agents

A study by Abdel-Wahab et al. (2008) involved synthesizing and evaluating thiazole derivatives as antihypertensive α-blocking agents. These compounds demonstrated good antihypertensive activity and low toxicity, suggesting their potential in cardiovascular pharmacotherapy (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).

Fluorescent Ligands for Receptor Studies

Amon et al. (2007) developed fluorescent-tagged piperidine derivatives as novel histamine H3 receptor ligands. These compounds, which include thiazole moieties, exhibited high receptor affinities, making them useful tools for studying histamine H3 receptors (Amon, Ligneau, Camelin, Berrebi‐Bertrand, Schwartz, & Stark, 2007).

Na+/H+ Antiporter Inhibitors

Research by Baumgarth, Beier, and Gericke (1997) explored the use of benzoylguanidines, including thiazole derivatives, as Na+/H+ exchanger inhibitors. These compounds could be used as adjunctive therapy in treating acute myocardial infarction, highlighting their potential in cardiac therapeutics (Baumgarth, Beier, & Gericke, 1997).

Antimalarial and Antiviral Potential

Fahim and Ismael (2021) investigated sulfonamides, including thiazole derivatives, for their antimalarial activity and potential application against COVID-19. The study indicates these compounds' potential in addressing infectious diseases (Fahim & Ismael, 2021).